Cas no 2229232-62-4 (1-(1H-indol-3-yl)methyl-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(1H-indol-3-yl)methyl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229232-62-4
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 5967284
• PubChem ID: 165693491
• Update Time: 2025-06-11

1-(1H-indol-3-yl)methyl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-yl)methyl-2,2-dimethylcyclopropan-1-amine
• EN300-1729936
• 2229232-62-4
• 1-[(1H-indol-3-yl)methyl]-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C14H18N2/c1-13(2)9-14(13,15)7-10-8-16-12-6-4-3-5-11(10)12/h3-6,8,16H,7,9,15H2,1-2H3
• InChI Key： BROROCHVXWQTLV-UHFFFAOYSA-N
• SMILES： NC1(CC2=CNC3C=CC=CC2=3)CC1(C)C

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-(1H-indol-3-yl)methyl-2,2-dimethylcyclopropan-1-amine

Introduction to 1-(1H-indol-3-yl)methyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2229232-62-4)

1-(1H-indol-3-yl)methyl-2,2-dimethylcyclopropan-1-amine, identified by the CAS number 2229232-62-4, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic derivatives featuring an indole core, which is well-documented for its broad spectrum of biological activities. The presence of a dimethylcyclopropane moiety further enhances its structural complexity, making it a promising candidate for further exploration in drug discovery and development.

The indole scaffold, a key component of 1-(1H-indol-3-yl)methyl-2,2-dimethylcyclopropan-1-amine, is renowned for its role in various biological processes and has been extensively studied for its potential therapeutic applications. Indole derivatives are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The structural features of this compound contribute to its unique chemical and biological profile, making it an intriguing subject for research in the pharmaceutical industry.

In recent years, there has been a growing interest in the development of novel indole-based compounds due to their demonstrated efficacy in preclinical studies. The dimethylcyclopropane group in 1-(1H-indol-3-yl)methyl-2,2-dimethylcyclopropan-1-amine introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets. This structural feature has been exploited in the design of molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 1-(1H-indol-3-yl)methyl-2,2-dimethylcyclopropan-1-amine is its potential as a scaffold for the development of new therapeutic agents. The indole ring provides a versatile platform for chemical modification, allowing researchers to fine-tune the pharmacological properties of the molecule. This flexibility has led to the synthesis of numerous derivatives that have shown promise in various disease models.

Recent studies have highlighted the importance of indole derivatives in modulating immune responses and inflammation. The compound 1-(1H-indol-3-yl)methyl-2,2-dimethylcyclopropan-1-amine has been investigated for its potential role in regulating immune cell function and cytokine production. Preliminary findings suggest that it may possess immunomodulatory properties, which could make it valuable in the treatment of inflammatory diseases.

The synthesis of 1-(1H-indol-3-yl)methyl-2,2-dimethylcyclopropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dimethylcyclopropane group necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for further biological evaluation.

In conclusion, 1-(1H-indol-3-yl)methyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2229232-62-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for therapeutic intervention. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel pharmaceuticals.